2-(4-Chlorophenoxy)-1-(4-chlorophenyl)-2-methylpropan-1-one

• CAS No.: 88283-74-3
• Molecular Formula: C16H14Cl2O2
• Molecular Weight: 309.2 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-1-(4-chlorophenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C16H14Cl2O2/c1-16(2,20-14-9-7-13(18)8-10-14)15(19)11-3-5-12(17)6-4-11/h3-10H,1-2H3
• InChI Key: SEJTWYPEDQJJGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)C1=CC=C(C=C1)Cl)OC2=CC=C(C=C2)Cl

Description

2-(4-Chlorophenoxy)-1-(4-chlorophenyl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C16H14Cl2O2 and its molecular weight is 309.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

52 g (0.3982 mol) of p-chlorophenol and 55 g (0.3982 mol) of potassium carbonate in 400 ml of toluene are heated under reflux for 2 hours, using a water separator. The mixture is cooled to 40° C. and a solution of 2-bromo-prop-2-yl 4-chlorophenyl ketone in 170 ml of toluene is added dropwise. This reaction mixture is subsequently stirred at 100° C. for 5 hours and is then cooled, water is added and the organic phase is separated off. This phase is washed with dilute sodium hydroxide solution and water, dried over sodium sulphate and concentrated. 87 g (85% of theory) of crude 4-chlorophenyl 2-(p-chlorophenoxy)-prop-2-yl ketone are obtained and are further reacted directly. ##STR160##